Cas no 123695-38-5 (3-Chloroisoquinoline-4-carboxylic acid)
123695-38-5 structure
Product Name:3-Chloroisoquinoline-4-carboxylic acid
CAS No:123695-38-5
MF:C10H6ClNO2
MW:207.613141536713
MDL:MFCD13193418
CID:1027787
PubChem ID:14567323
Update Time:2025-04-20
3-Chloroisoquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloroisoquinoline-4-carboxylic acid
- 4-Isoquinolinecarboxylic acid,3-chloro
- QC-9343
- EN300-3518243
- 3-Chloro-4-isoquinolinecarboxylic acid
- 123695-38-5
- DB-410944
- 4-Isoquinolinecarboxylic acid, 3-chloro-
- J-512318
- 3-Chloroisoquinoline-4-carboxylicacid
- DTXSID10561718
- Z1269232034
-
- MDL： MFCD13193418
- Inchi： 1S/C10H6ClNO2/c11-9-8(10(13)14)7-4-2-1-3-6(7)5-12-9/h1-5H,(H,13,14)
- InChI Key： XVWHFYBDMXNETM-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C2C=CC=CC=2C=N1
Computed Properties
- Exact Mass: 207.00900
- Monoisotopic Mass: 207.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19000
- LogP: 2.58640
3-Chloroisoquinoline-4-carboxylic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Chloroisoquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143965-1g |
3-chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95% | 1g |
$849 | 2023-11-21 | |
| Alichem | A189007956-250mg |
3-Chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95% | 250mg |
$1055.25 | 2023-09-03 | |
| Alichem | A189007956-1g |
3-Chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95% | 1g |
$2030.10 | 2023-09-03 | |
| Alichem | A189007956-5g |
3-Chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95% | 5g |
$5520.80 | 2023-09-03 | |
| Enamine | EN300-3518243-1g |
3-chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95% | 1g |
$956.0 | 2023-09-03 | |
| Enamine | EN300-3518243-5g |
3-chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95% | 5g |
$2774.0 | 2023-09-03 | |
| Enamine | EN300-3518243-10g |
3-chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95% | 10g |
$4114.0 | 2023-09-03 | |
| Enamine | EN300-3518243-0.05g |
3-chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95.0% | 0.05g |
$222.0 | 2025-03-18 | |
| Enamine | EN300-3518243-0.1g |
3-chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95.0% | 0.1g |
$331.0 | 2025-03-18 | |
| Enamine | EN300-3518243-0.25g |
3-chloroisoquinoline-4-carboxylic acid |
123695-38-5 | 95.0% | 0.25g |
$474.0 | 2025-03-18 |
3-Chloroisoquinoline-4-carboxylic acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
123695-38-5 (3-Chloroisoquinoline-4-carboxylic acid) Related Products
- 123638-00-6(2-Chloro-6-methyl-quinoline-3-carboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
